Cas no 2306270-27-7 (4,5-dichloro-1H-pyrrolo[2,3-b]pyridin-6-amine)

• Product Name: 4,5-dichloro-1H-pyrrolo[2,3-b]pyridin-6-amine
• CAS No: 2306270-27-7
• MF: C₇H₅Cl₂N₃
• MW: 202.040698766708
• CID: 5290460
• Update Time: 2026-03-10

4,5-dichloro-1H-pyrrolo[2,3-b]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridin-6-amine, 4,5-dichloro-
• 4,5-dichloro-1H-pyrrolo[2,3-b]pyridin-6-amine

• Inchi： 1S/C7H5Cl2N3/c8-4-3-1-2-11-7(3)12-6(10)5(4)9/h1-2H,(H3,10,11,12)
• InChI Key： GUPRQUUWESZFJD-UHFFFAOYSA-N
• SMILES： C12NC=CC1=C(Cl)C(Cl)=C(N)N=2

Additional information on 4,5-dichloro-1H-pyrrolo[2,3-b]pyridin-6-amine

Introduction to 4,5-dichloro-1H-pyrrolo[2,3-b]pyridin-6-amine (CAS No. 2306270-27-7)

4,5-dichloro-1H-pyrrolo[2,3-b]pyridin-6-amine, with the CAS number 2306270-27-7, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,3-b]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4,5-dichloro-1H-pyrrolo[2,3-b]pyridin-6-amine make it an attractive candidate for various drug discovery programs.

The chemical structure of 4,5-dichloro-1H-pyrrolo[2,3-b]pyridin-6-amine consists of a pyrrolo[2,3-b]pyridine core with two chlorine atoms at the 4 and 5 positions and an amino group at the 6 position. This specific arrangement of functional groups imparts unique properties to the molecule, such as enhanced solubility and improved binding affinity to specific biological targets. These characteristics are crucial for optimizing the pharmacological profile of the compound.

Recent studies have highlighted the potential of 4,5-dichloro-1H-pyrrolo[2,3-b]pyridin-6-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4,5-dichloro-1H-pyrrolo[2,3-b]pyridin-6-amine has also been investigated for its anticancer properties. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of the PI3K/AKT/mTOR pathway in breast cancer cells, leading to reduced tumor growth and increased apoptosis.

The pharmacokinetic properties of 4,5-dichloro-1H-pyrrolo[2,3-b]pyridin-6-amine have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential factors for its development as an oral therapeutic agent. Furthermore, its low toxicity profile makes it a promising candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 4,5-dichloro-1H-pyrrolo[2,3-b]pyridin-6-amine in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits promising therapeutic effects. These findings have paved the way for further clinical investigations and potential approval as a new therapeutic agent.

In conclusion, 4,5-dichloro-1H-pyrrolo[2,3-b]pyridin-6-amine (CAS No. 2306270-27-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for drug discovery programs targeting inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.